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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bovine Serum Albumin (BSA) conjugated with the near-infrared fluorescent dye Cyanine 5.5

(Cy5.5) is a valuable tool for a variety of biological applications. Due to its biocompatibility and

well-defined molecular weight, BSA-Cy5.5 is frequently employed as a tracer for studying

cellular processes such as endocytosis, vesicle trafficking, and membrane permeability.[1] The

bright and stable fluorescence of the Cy5.5 dye, which has an excitation maximum around 675

nm and an emission maximum around 694 nm, allows for sensitive detection with minimal

autofluorescence from biological samples.[2]

These application notes provide a comprehensive, step-by-step guide for the fluorescent

labeling of both adherent and suspension cells using BSA-Cy5.5. The protocols have been

developed to ensure robust and reproducible results for downstream applications, including

fluorescence microscopy and flow cytometry.

Data Presentation
The following table summarizes the key quantitative parameters for the BSA-Cy5.5 cell labeling

protocol. Optimal conditions may vary depending on the cell type and experimental goals, so it

is recommended to perform initial titration experiments.
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Parameter Recommended Range Notes

BSA-Cy5.5 Concentration
1 - 25 µg/mL (approximately 15

- 375 nM)

Start with a concentration in

the lower end of the range and

optimize as needed. Higher

concentrations may be

required for shorter incubation

times.

Cell Density (Adherent) 5 x 10⁴ - 2 x 10⁵ cells/mL

Seed cells to achieve 70-80%

confluency at the time of

labeling.

Cell Density (Suspension) 1 x 10⁶ - 5 x 10⁶ cells/mL

Ensure a single-cell

suspension for uniform

labeling.

Incubation Time 30 - 60 minutes

Longer incubation times may

lead to increased

internalization of the

conjugate.

Incubation Temperature 37°C

Incubation at 37°C facilitates

active cellular processes like

endocytosis. For surface

labeling, incubation can be

performed at 4°C.

Washing Buffer

Phosphate-Buffered Saline

(PBS) or Hank's Balanced Salt

Solution (HBSS)

Use a buffer that maintains

physiological pH and

osmolarity.

Experimental Workflow
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Cell Preparation

Labeling

Washing

Analysis

Start

Harvest and Wash Cells

Resuspend Cells in Buffer

Add BSA-Cy5.5 Solution

Incubate at 37°C for 30-60 min

Wash Cells with Cold PBS (3x)

Resuspend in Appropriate Buffer/Medium

Proceed to Downstream Application
(e.g., Microscopy, Flow Cytometry)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Uptake

Internalization

Vesicular Trafficking

BSA-Cy5.5

Cell Membrane

Binding

Early Endosome

Endocytosis Late EndosomeRecycling Endosome

Recycling

Lysosome

DegradationRecycling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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